(R)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid hydrochloride hydrate

• IUPAC Name: (2R)-5-(diaminomethylideneamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid;hydrate;hydrochloride
• InChI: InChI=1S/C11H22N4O4.ClH.H2O/c1-11(2,3)19-10(18)15-7(8(16)17)5-4-6-14-9(12)13;;/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)(H4,12,13,14);1H;1H2/t7-;;/m1../s1
• InChI Key: OVXLPYFDJUFEHQ-XCUBXKJBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCCN=C(N)N)C(=O)O.O.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CCCN=C(N)N)C(=O)O.O.Cl
• Molecular Formula: C11H25ClN4O5
• Molecular Weight: 328.79 g/mol
• CAS No.: 204070-00-8

Description

(R)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid hydrochloride hydrate is a useful research compound. Its molecular formula is C11H25ClN4O5 and its molecular weight is 328.79 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Reaction Studies with Methylglyoxal : A study by Klöpfer, Spanneberg, and Glomb (2011) explored the reaction of methylglyoxal with N(α)-tert-butoxycarbonyl (Boc)-arginine. They found multiple products formed under physiological conditions, which were isolated and identified using chromatography and spectrometry methods (Klöpfer, Spanneberg, & Glomb, 2011).

• Synthesis of Amino Acid Derivatives : Research by Linder, Steurer, and Podlech (2003) focused on synthesizing derivatives of amino acids, specifically (S)-3-(tert-Butoxycarbonylamino)-4-phenylbutanoic acid, highlighting the compound's utility in preparing modified amino acids (Linder, Steurer, & Podlech, 2003).

• Hydrogenation Studies : Nevalainen and Koskinen (2001) conducted hydrogenation of a related compound, (4R)-4[(tert-Butoxycarbonyl)amino]-2-methyl-2-penten-5-olide, to produce precursors for trans-4-methylproline, demonstrating its application in synthesizing specific amino acid derivatives (Nevalainen & Koskinen, 2001).

• Synthesis of Microsporin B Components : Swaroop, Tripathy, Jachak, and Reddy (2014) synthesized enantiomers of a key amino acid fragment of microsporin B, using cross metathesis and enzymatic kinetic resolution. This research underscores the utility of tert-butoxycarbonyl protected amino acids in complex organic syntheses (Swaroop, Tripathy, Jachak, & Reddy, 2014).

• Electrophilic Amination Methodology : Baburaj and Thambidurai (2012) utilized a tert-butoxycarbonyl (Boc) protected hydrazino acid for electrophilic amination, demonstrating its effectiveness in synthesizing modified peptides and biologically active heterocyclic derivatives (Baburaj & Thambidurai, 2012).

• Synthesis of Guanidines : Jahani, Tajbakhsh, Golchoubian, and Khaksar (2011) described a method for chemoselective N-Boc protection of amines using di-tert-butyl dicarbonate and guanidine hydrochloride, highlighting its application in the preparation of amino acids and peptides (Jahani, Tajbakhsh, Golchoubian, & Khaksar, 2011).

Mechanism of Action

Target of Action

Boc-Arg HCl H2O, also known as ®-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid hydrochloride hydrate or BOC-D-ARG-OH.HCL.H2O, primarily targets the enzyme Nitric Oxide Synthase (NOS) . NOS plays a crucial role in the production of Nitric Oxide (NO), a critical signaling molecule in the body involved in many physiological and pathological processes.

Mode of Action

The compound’s mode of action centers around its ability to hinder the activity of NOS . By inhibiting NOS, it reduces the production of NO, thereby influencing the signaling pathways that rely on NO.

Pharmacokinetics

It is known that the compound is slightly soluble in water , which could influence its bioavailability and distribution in the body.

Result of Action

The primary result of Boc-Arg HCl H2O’s action is the reduction of NO production due to NOS inhibition . This can lead to changes in the physiological processes that NO influences, such as blood pressure regulation, immune response, and neurotransmission.

Action Environment

The action, efficacy, and stability of Boc-Arg HCl H2O can be influenced by various environmental factors. For instance, its solubility in water and organic solvents like methanol and ethanol could affect its distribution and efficacy in different bodily environments. Furthermore, it is relatively stable under normal temperatures but can absorb moisture when exposed to humidity , which could potentially affect its stability and efficacy.